Cas no 2229337-51-1 (1-2-(3,4-difluoro-2-methoxyphenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3,4-difluoro-2-methoxyphenyl)ethylcyclopropan-1-ol
• CAS No: 2229337-51-1
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• CID: 6447176
• PubChem ID: 165680571
• Update Time: 2025-11-07

1-2-(3,4-difluoro-2-methoxyphenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,4-difluoro-2-methoxyphenyl)ethylcyclopropan-1-ol
• 2229337-51-1
• EN300-1800182
• 1-[2-(3,4-difluoro-2-methoxyphenyl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C12H14F2O2/c1-16-11-8(2-3-9(13)10(11)14)4-5-12(15)6-7-12/h2-3,15H,4-7H2,1H3
• InChI Key： XMXMCXMPYSHCDU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)CCC1(CC1)O)F

Computed Properties

• Exact Mass: 228.09618601g/mol
• Monoisotopic Mass: 228.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-2-(3,4-difluoro-2-methoxyphenyl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(3,4-Difluoro-2-methoxyphenyl)ethylcyclopropan-1-ol (CAS No. 2229337-51-1)

1-2-(3,4-Difluoro-2-methoxyphenyl)ethylcyclopropan-1-ol (CAS No. 2229337-51-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of cyclopropanol derivatives, which are known for their versatility in synthetic chemistry and drug design. The presence of difluoromethoxy and cyclopropyl moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The compound's molecular formula and structural complexity contribute to its potential as a building block for more complex molecules. Researchers are particularly interested in its bioactive properties, which may include antimicrobial, anti-inflammatory, or enzyme-inhibitory effects. Recent studies have highlighted the importance of fluorinated compounds in drug development, as fluorine atoms can enhance metabolic stability and bioavailability. This aligns with the growing demand for next-generation therapeutics that address drug resistance and improve patient outcomes.

In the context of green chemistry and sustainable synthesis, 1-2-(3,4-difluoro-2-methoxyphenyl)ethylcyclopropan-1-ol has also been explored for its potential in environmentally friendly processes. The compound's stereochemistry and reactivity make it a valuable intermediate in catalytic transformations, which are critical for reducing waste in chemical manufacturing. This is particularly relevant given the increasing focus on ESG (Environmental, Social, and Governance) principles in the chemical industry.

From a market perspective, the demand for high-value intermediates like CAS No. 2229337-51-1 is driven by advancements in precision medicine and custom synthesis. Pharmaceutical companies are investing heavily in tailored molecular solutions to meet the needs of personalized therapies. Additionally, the agrochemical sector is exploring fluorinated compounds for their potential in crop protection and pest management, further expanding the applications of this compound.

The synthetic routes to 1-2-(3,4-difluoro-2-methoxyphenyl)ethylcyclopropan-1-ol often involve multi-step processes, including cyclopropanation and selective fluorination. These methods are continually optimized to improve yields and reduce environmental impact. Researchers are also investigating the compound's structure-activity relationships (SAR) to unlock new therapeutic avenues, particularly in central nervous system (CNS) disorders and oncology.

In summary, 1-2-(3,4-difluoro-2-methoxyphenyl)ethylcyclopropan-1-ol (CAS No. 2229337-51-1) represents a fascinating area of research at the intersection of organic chemistry, pharmacology, and materials science. Its potential applications span multiple industries, making it a compound of significant interest for future innovations. As the scientific community continues to explore its properties, this molecule may play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.